Cas no 1805074-71-8 (5-(Difluoromethyl)-3-methoxy-4-methylpyridine-2-carbonyl chloride)

• Product Name: 5-(Difluoromethyl)-3-methoxy-4-methylpyridine-2-carbonyl chloride
• CAS No: 1805074-71-8
• MF: C₉H₈ClF₂NO₂
• MW: 235.615128517151
• CID: 4896818
• Update Time: 2025-05-26

5-(Difluoromethyl)-3-methoxy-4-methylpyridine-2-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-3-methoxy-4-methylpyridine-2-carbonyl chloride

• Inchi： 1S/C9H8ClF2NO2/c1-4-5(9(11)12)3-13-6(8(10)14)7(4)15-2/h3,9H,1-2H3
• InChI Key： PSFYEXNOJZPVGU-UHFFFAOYSA-N
• SMILES： ClC(C1C(=C(C)C(C(F)F)=CN=1)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 240
• XLogP3: 2.7
• Topological Polar Surface Area: 39.2

Additional information on 5-(Difluoromethyl)-3-methoxy-4-methylpyridine-2-carbonyl chloride

Comprehensive Overview of 5-(Difluoromethyl)-3-methoxy-4-methylpyridine-2-carbonyl chloride (CAS No. 1805074-71-8)

5-(Difluoromethyl)-3-methoxy-4-methylpyridine-2-carbonyl chloride (CAS No. 1805074-71-8) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its difluoromethyl and methoxy functional groups, serves as a critical intermediate in the synthesis of bioactive molecules. Its unique structure enables it to participate in cross-coupling reactions and nucleophilic substitutions, making it invaluable for modern drug discovery.

The growing demand for fluorinated compounds in medicinal chemistry has positioned 5-(Difluoromethyl)-3-methoxy-4-methylpyridine-2-carbonyl chloride as a compound of interest. Researchers are particularly focused on its role in developing kinase inhibitors and antimicrobial agents, addressing global health challenges such as antibiotic resistance. Its carbonyl chloride moiety further enhances its reactivity, allowing for efficient derivatization in multi-step synthetic routes.

In agrochemical applications, this compound is explored for its potential in creating crop protection agents. The difluoromethyl group is known to improve the metabolic stability of pesticides, aligning with the industry's shift toward sustainable agriculture. Recent studies highlight its utility in designing herbicides and fungicides with reduced environmental impact, a topic frequently searched by professionals in the field.

From a synthetic perspective, CAS No. 1805074-71-8 is often discussed in the context of green chemistry. Innovations in catalytic processes and solvent-free reactions have optimized its production, minimizing waste and energy consumption. This aligns with the broader trend of ESG (Environmental, Social, and Governance) compliance in chemical manufacturing, a hot topic among investors and regulators.

The compound's spectroscopic properties, including NMR and mass spectrometry data, are well-documented, aiding in quality control and regulatory submissions. Analytical chemists frequently search for HPLC methods and stability studies related to this molecule, underscoring its importance in quality assurance protocols.

In summary, 5-(Difluoromethyl)-3-methoxy-4-methylpyridine-2-carbonyl chloride (CAS No. 1805074-71-8) represents a convergence of pharmaceutical innovation, agrochemical advancement, and sustainable chemistry. Its versatility and relevance to contemporary research ensure its continued prominence in scientific literature and industrial applications.